Cas no 1008616-07-6 (N-(1-cyano-1-cyclopropylethyl)-2-{[1-(3-methylphenyl)-1H-1,3-benzodiazol-2-yl]sulfanyl}acetamide)

N-(1-Cyano-1-cyclopropylethyl)-2-{[1-(3-methylphenyl)-1H-1,3-benzodiazol-2-yl]sulfanyl}acetamide is a structurally complex organic compound featuring a unique combination of functional groups, including a cyano-substituted cyclopropyl moiety, a benzodiazole ring system, and a thioether-linked acetamide group. The presence of the 1,3-benzodiazole (benzimidazole) core contributes to potential biological activity, while the cyano-cyclopropyl group may enhance metabolic stability. The 3-methylphenyl substitution on the benzodiazole nitrogen and the thioacetamide linkage suggest possible applications in medicinal chemistry as a protease inhibitor or kinase modulator scaffold. The compound's distinct structure offers opportunities for structure-activity relationship studies, particularly in developing targeted therapeutic agents. Its multiple reactive sites also make it a valuable intermediate for further chemical modifications in drug discovery programs.

N-(1-cyano-1-cyclopropylethyl)-2-{[1-(3-methylphenyl)-1H-1,3-benzodiazol-2-yl]sulfanyl}acetamide structure

1008616-07-6 structure

Product Name:N-(1-cyano-1-cyclopropylethyl)-2-{[1-(3-methylphenyl)-1H-1,3-benzodiazol-2-yl]sulfanyl}acetamide

CAS No:1008616-07-6

MF:C₂₂H₂₂N₄OS

MW:390.501283168793

CID:6321794

PubChem ID:24361403

Update Time:2025-07-02

N-(1-cyano-1-cyclopropylethyl)-2-{[1-(3-methylphenyl)-1H-1,3-benzodiazol-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

- 1008616-07-6
- EN300-26688311
- AKOS000872356
- N-(1-cyano-1-cyclopropylethyl)-2-{[1-(3-methylphenyl)-1H-1,3-benzodiazol-2-yl]sulfanyl}acetamide
- Z19575035
- Inchi： 1S/C22H22N4OS/c1-15-6-5-7-17(12-15)26-19-9-4-3-8-18(19)24-21(26)28-13-20(27)25-22(2,14-23)16-10-11-16/h3-9,12,16H,10-11,13H2,1-2H3,(H,25,27)
- InChI Key： XQJDYLIVGADEPY-UHFFFAOYSA-N
- SMILES： S(C1=NC2C=CC=CC=2N1C1C=CC=C(C)C=1)CC(NC(C#N)(C)C1CC1)=O

Computed Properties

Exact Mass: 390.15143251g/mol
Monoisotopic Mass: 390.15143251g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 28
Rotatable Bond Count: 6
Complexity: 629
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 96Å²

N-(1-cyano-1-cyclopropylethyl)-2-{[1-(3-methylphenyl)-1H-1,3-benzodiazol-2-yl]sulfanyl}acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26688311-0.05g	N-(1-cyano-1-cyclopropylethyl)-2-{[1-(3-methylphenyl)-1H-1,3-benzodiazol-2-yl]sulfanyl}acetamide	1008616-07-6	95.0%	0.05g	$212.0	2025-03-20